Cas no 2382618-47-3 (rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid)

• Product Name: rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid
• CAS No: 2382618-47-3
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6176546
• PubChem ID: 165901042
• Update Time: 2025-10-28

rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid
• EN300-6733571
• 2382618-47-3

• Inchi： 1S/C8H13NO4/c10-8(11)1-5-2-9-6-3-12-4-7(6)13-5/h5-7,9H,1-4H2,(H,10,11)/t5-,6+,7+/m1/s1
• InChI Key： KNMMOYLKBFYFOV-VQVTYTSYSA-N
• SMILES： O1[C@H](CC(=O)O)CN[C@H]2COC[C@H]12

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid

Rac-2-[(2R,4aS,7aR)-Hexahydro-2H-Furo[3,4-B]Morpholin-2-Yl]Acetic Acid: A Comprehensive Overview

Rac-2-[(2R,4aS,7aR)-Hexahydro-2H-Furo[3,4-B]Morpholin-2-Yl]Acetic Acid (CAS No. 2382618-47-3) is a structurally complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their diverse biological activities. The molecule's unique stereochemistry and functional groups make it a promising candidate for drug development, particularly in areas such as central nervous system disorders and inflammation.

The morpholine ring in this compound is a key structural feature that contributes to its pharmacological properties. Morpholine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of such compounds. The (2R,4aS,7aR) configuration in this molecule suggests a specific three-dimensional arrangement that may enhance its binding affinity to target proteins.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Researchers have reported that racemic morpholine derivatives like this one exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and apoptosis. For instance, studies have shown that these compounds can inhibit the activity of certain kinases associated with Alzheimer's disease progression.

In addition to its neurological applications, rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid has also been investigated for its anti-inflammatory properties. Experimental data indicate that this compound can suppress the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory conditions such as arthritis or allergic reactions.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure optimal yields and purity. Advanced techniques such as asymmetric catalysis and stereoselective reactions are often employed to achieve the desired configuration. These methods not only enhance the efficiency of synthesis but also reduce the environmental impact compared to traditional approaches.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for preclinical studies.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of rac-2-[(2R,4aS,7aR)-hexahydro-2H-furo[3,4-b]morpholin-2-yl]acetic acid and optimize its pharmacokinetic properties for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically viable drug.

In conclusion, racemic morpholine derivatives like CAS No. 2382618-47-3 represent a promising avenue for drug discovery. Their unique chemical properties and biological activities make them valuable tools in addressing unmet medical needs across various therapeutic areas.